Cas no 872495-69-7 (Borinic acid, (4-chloro-3-methylphenyl)(3-cyanophenyl)-)

Borinic acid, (4-chloro-3-methylphenyl)(3-cyanophenyl)- structure
872495-69-7 structure
Product Name:Borinic acid, (4-chloro-3-methylphenyl)(3-cyanophenyl)-
CAS No:872495-69-7
MF:C14H11BClNO
MW:255.507242441177
CID:658717
PubChem ID:69337957
Update Time:2025-04-19

Borinic acid, (4-chloro-3-methylphenyl)(3-cyanophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Borinic acid, (4-chloro-3-methylphenyl)(3-cyanophenyl)-
    • (4-chloro-3-methylphenyl)-(3-cyanophenyl)borinic acid
    • 872495-69-7
    • (4-chloro-3-methylphenyl)(3-cyanophenyl)borinic acid
    • DTXSID80740275
    • starbld0019202
    • 3-((4-chloro-3-methylphenyl)(hydroxy)boryl)benzonitrile
    • Inchi: 1S/C14H11BClNO/c1-10-7-13(5-6-14(10)16)15(18)12-4-2-3-11(8-12)9-17/h2-8,18H,1H3
    • InChI Key: OSEAAXSYKSNHSS-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(B(C2C=CC=C(C#N)C=2)O)C=C1C

Computed Properties

  • Exact Mass: 255.0622218g/mol
  • Monoisotopic Mass: 255.0622218g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44Ų
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